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Compound of Interest

Compound Name: 1,3-Dihydroimidazol-2-one

Cat. No.: B031500 Get Quote

For Immediate Reference: The disposal of 1,3-Dihydroimidazol-2-one, also known as

ethylene urea, must be managed as hazardous chemical waste. Under no circumstances

should this compound be disposed of in general laboratory trash or down the drain. This guide

provides comprehensive procedures for the safe handling and disposal of 1,3-
Dihydroimidazol-2-one, a compound utilized in various research and development

applications. Adherence to these protocols is critical for ensuring personnel safety and

environmental compliance.

Hazard Assessment and Safety Precautions
1,3-Dihydroimidazol-2-one is a hazardous substance requiring careful handling. The primary

hazards associated with this compound are summarized below.

Table 1: Hazard Profile of 1,3-Dihydroimidazol-2-one
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Hazard Classification Description
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
Harmful if swallowed. P301 + P312

Skin Corrosion/Irritation

(Category 1C)

Causes severe skin burns and

eye damage.

P260, P280, P303 + P361 +

P353

Serious Eye Damage/Eye

Irritation (Category 1)
Causes serious eye damage. P305 + P351 + P338

Reproductive Toxicity

(Category 1B)
May damage the unborn child. P201, P202, P308 + P313

Respiratory Irritation
May cause respiratory

irritation.
P261, P304 + P340 + P310

Personal Protective Equipment (PPE): All personnel handling 1,3-Dihydroimidazol-2-one
must wear the following PPE:

Gloves: Chemically resistant nitrile gloves.

Eye Protection: Chemical splash goggles or safety glasses with side shields.

Lab Coat: A standard laboratory coat, buttoned.

Respiratory Protection: A NIOSH-approved respirator is recommended if handling fine

powders or if there is a risk of aerosolization. All handling of the solid material should be

performed in a certified chemical fume hood.

Waste Collection and Segregation
Proper segregation of waste is crucial to prevent dangerous reactions and to ensure compliant

disposal.

Step-by-Step Waste Collection Protocol:

Solid Waste:
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Collect all dry chemical waste, including contaminated gloves, weighing paper, and paper

towels, in a designated, leak-proof, and clearly labeled hazardous waste container.

Use a scoop or spatula to carefully transfer solid 1,3-Dihydroimidazol-2-one to avoid

generating dust.

If disposing of the original container with residual product, ensure the cap is tightly sealed.

Liquid Waste (Solutions):

Solutions containing 1,3-Dihydroimidazol-2-one should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

definitively confirmed. This compound is known to react with strong acids, bases, and

oxidizing agents.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "1,3-Dihydroimidazol-2-one" or "Ethylene Urea".

Include the approximate concentration and other components of the waste mixture.

Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal Procedures
The primary and recommended disposal route for 1,3-Dihydroimidazol-2-one is through a

licensed hazardous waste disposal company.

Operational Disposal Plan:

Contact Environmental Health and Safety (EHS): All disposal of 1,3-Dihydroimidazol-2-one
must be coordinated through your institution's EHS department. They will arrange for a
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scheduled pickup by a certified hazardous waste contractor.

Provide a Waste Inventory: Be prepared to provide the EHS department with a complete

inventory of the waste, including the chemical name, quantity, and any other constituents in

the waste container.

On-site Chemical Treatment (Not Recommended without Expert Consultation): While

chemical neutralization or degradation may be technically feasible, it is not recommended for

routine laboratory disposal due to the potential for hazardous reactions and byproducts. For

instance, reaction with hypochlorite can produce toxic chloramines. Any consideration of on-

site treatment must be conducted only by highly trained personnel after a thorough risk

assessment and in consultation with your institution's EHS department.

Spill Management
In the event of a spill, immediate and appropriate action is critical.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, and only if you are trained to do so, contain the spill with an

inert absorbent material (e.g., sand, vermiculite).

Cleanup: Carefully scoop the absorbent material into a designated hazardous waste

container.

Decontamination: Decontaminate the spill area with an appropriate solvent (e.g., ethanol or

isopropanol) and absorbent materials. Dispose of all cleaning materials as hazardous solid

waste.

Reporting: Report all spills to your laboratory supervisor and your institution's EHS

department.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of 1,3-
Dihydroimidazol-2-one waste.
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Waste Generated
(1,3-Dihydroimidazol-2-one)

Is the waste solid or
liquid?

Solid Waste
(e.g., powder, contaminated items)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Collect in a labeled,
sealed solid hazardous

waste container.

Collect in a labeled,
sealed liquid hazardous

waste container.

Store in a designated,
secure waste area away from

incompatibles.

Contact Environmental
Health & Safety (EHS)

for pickup.

Disposal by licensed
hazardous waste contractor.

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Dihydroimidazol-2-one.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 1,3-
Dihydroimidazol-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b031500#1-3-dihydroimidazol-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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